Cas no 1495455-20-3 (N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide)

N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide is a heterocyclic compound featuring a thiophene and 1,2,3-triazole core, linked via a propyl carboxamide bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The thiophene moiety enhances π-conjugation, while the triazole group offers hydrogen-bonding capabilities and metabolic stability. Its well-defined reactivity profile allows for selective functionalization, facilitating applications in drug discovery, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound’s balanced lipophilicity and modular synthesis route further support its utility in structure-activity relationship (SAR) studies. Suitable for controlled derivatization, it serves as a versatile building block in organic synthesis.

N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide structure

1495455-20-3 structure

Product Name:N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide

CAS No:1495455-20-3

MF:C₁₀H₁₂N₄OS

MW:236.293479919434

CID:5406510

Update Time:2025-10-29

N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(2-thienyl)propyl]-1H-1,2,3-triazole-5-carboxamide
- N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide
- Inchi： 1S/C10H12N4OS/c1-2-7(9-4-3-5-16-9)12-10(15)8-6-11-14-13-8/h3-7H,2H2,1H3,(H,12,15)(H,11,13,14)
- InChI Key： GYLYOAHJFXRBHW-UHFFFAOYSA-N
- SMILES： N1C(C(NC(C2SC=CC=2)CC)=O)=CN=N1

Experimental Properties

Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 537.4±35.0 °C(Predicted)
pka: 7.03±0.70(Predicted)

N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6252-8445-2μmol	N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide	1495455-20-3	2μmol	$85.5	2023-09-09
Life Chemicals	F6252-8445-1mg	N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide	1495455-20-3	1mg	$81.0	2023-09-09
Life Chemicals	F6252-8445-2mg	N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide	1495455-20-3	2mg	$88.5	2023-09-09

N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide

Professional Introduction to N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide (CAS No: 1495455-20-3)

N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide, identified by its CAS number 1495455-20-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a thiophen-2-yl substituent and a triazole ring system, has garnered attention due to its unique structural and functional properties. The combination of these structural elements suggests potential applications in various domains, including drug discovery, material science, and catalysis.

The thiophen-2-yl moiety is a key feature of this compound, contributing to its electronic and steric properties. Thiophene derivatives are well-known for their role in pharmaceuticals and agrochemicals due to their ability to form stable complexes with biological targets. The presence of the thiophen-2-yl group in N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide may enhance its binding affinity to specific receptors or enzymes, making it a valuable candidate for medicinal chemistry applications.

The triazole ring system in the compound is another critical feature. Triazoles are known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs targeting various diseases. The 1H-1,2,3-triazole core provides a rigid structure that can be easily modified to optimize biological activity. In particular, the carboxamide functional group at the 5-position of the triazole ring introduces a polar moiety that can interact with biological targets through hydrogen bonding or other non-covalent interactions.

Recent research has highlighted the importance of heterocyclic compounds in drug development. The structural motif of N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide aligns well with this trend. Studies have shown that compounds incorporating both thiophen-2-yl and triazole moieties exhibit promising biological activities. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors or antimicrobial agents.

The propyl chain extending from the triazole ring adds another layer of complexity to the molecule. This aliphatic chain can influence the compound's solubility, permeability, and overall pharmacokinetic properties. By tuning the length and branching of the propyl chain, researchers can fine-tune these properties to improve drug delivery and efficacy.

In terms of synthetic chemistry, N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including the formation of the triazole ring and the introduction of the thiophen-2-yl substituent. Advanced synthetic methodologies such as transition metal-catalyzed reactions and cross-coupling techniques have been employed to achieve high yields and purity.

The compound's potential applications extend beyond pharmaceuticals. In material science, for example, heterocyclic compounds like N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide have been explored for their electronic properties. The presence of conjugated systems in these molecules can make them suitable candidates for organic semiconductors or optoelectronic devices.

Economic considerations also play a role in the development and commercialization of this compound. The synthesis process must be cost-effective and scalable to support industrial applications. Additionally, regulatory compliance is crucial to ensure that the compound meets safety and quality standards before it can be used in commercial products.

The future prospects for N-[1-(thiophen-2-yl)propyl]-1H-1,2,3-triazole-5-carboxamide are promising. Ongoing research aims to explore new synthetic routes and applications for this compound. Collaborative efforts between academia and industry are likely to drive innovation in this field.